3-(4-(Cyclohexyloxy)phenyl)propan-1-ol
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves various chemical reactions. For instance, the preparation of 3-(4-{[3-(trifluoromethyl)benzyl]oxy}phenyl)propan-1-ol was achieved by reacting 4-(3-hydroxypropyl)phenol with 1-(bromomethyl)-3-(trifluoromethyl)benzene . Another synthesis method for a homologous series of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones involved the reaction of (3-chloromethyl-4-hydroxyphenyl)propan-1-ones with various alcohols . These methods indicate that the synthesis of compounds similar to "3-(4-(Cyclohexyloxy)phenyl)propan-1-ol" may involve nucleophilic substitution reactions and the use of protective groups.
Molecular Structure Analysis
Structural studies of related cyclohexane derivatives, such as (1RS,2SR,3RS,4SR,5RS)-2,4-dibenzoyl-1,3,5-triphenylcyclohexan-1-ol, reveal that the cyclohexane ring tends to adopt a chair conformation with bulky substituents in equatorial positions to minimize steric hindrance . This information can be extrapolated to predict that "3-(4-(Cyclohexyloxy)phenyl)propan-1-ol" would also favor a chair conformation with equatorial positioning of its substituents.
Chemical Reactions Analysis
The in vitro metabolism of 1-phenyl-1-cyclohexene, a structurally related compound, involves allylic hydroxylation, oxidation, and epoxidation-hydrolysis . Cyclisation reactions of 3-phenylpropan-1-ol and 3-(p-methylphenyl)propan-1-ol through alkoxyl radical and aryl radical cation intermediates have been studied, indicating that similar cyclisation pathways might be relevant for "3-(4-(Cyclohexyloxy)phenyl)propan-1-ol" .
Physical and Chemical Properties Analysis
The physical and chemical properties of related compounds can provide insights into those of "3-(4-(Cyclohexyloxy)phenyl)propan-1-ol". For example, the electrochemical and spectroelectrochemical properties of peripherally tetra-substituted phthalocyanine bearing a similar compound were investigated, showing metal-based or ligand-based electron transfer properties . The antimicrobial and antiradical activities of (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones were found to be lower compared to certain beta blockers, suggesting that the substitution pattern on the phenyl ring can significantly influence biological activity .
Mechanism of Action
Target of Action
This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Mode of Action
It is known that compounds with similar structures can interact with their targets through various mechanisms, such as free radical reactions
Biochemical Pathways
Based on its structural similarity to other compounds, it may be involved in reactions at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation .
Pharmacokinetics
Its molecular weight of 23434 suggests that it may have reasonable bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed
properties
IUPAC Name |
3-(4-cyclohexyloxyphenyl)propan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O2/c16-12-4-5-13-8-10-15(11-9-13)17-14-6-2-1-3-7-14/h8-11,14,16H,1-7,12H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYTSSQQFYAGTSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)OC2=CC=C(C=C2)CCCO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301301444 | |
Record name | 4-(Cyclohexyloxy)benzenepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301301444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(Cyclohexyloxy)phenyl)propan-1-ol | |
CAS RN |
1383152-75-7 | |
Record name | 4-(Cyclohexyloxy)benzenepropanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1383152-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(Cyclohexyloxy)benzenepropanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301301444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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